2-oxo-2-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethyl 5,6-dichloronicotinate

• Molecular Formula: C16H10Cl2N2O5
• Molecular Weight: 381.2 g/mol
• IUPAC Name: [2-oxo-2-(3-oxo-4H-1,4-benzoxazin-6-yl)ethyl] 5,6-dichloropyridine-3-carboxylate
• InChI: InChI=1S/C16H10Cl2N2O5/c17-10-3-9(5-19-15(10)18)16(23)25-6-12(21)8-1-2-13-11(4-8)20-14(22)7-24-13/h1-5H,6-7H2,(H,20,22)
• InChI Key: NDKCXTFQBIRVIP-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC2=C(O1)C=CC(=C2)C(=O)COC(=O)C3=CC(=C(N=C3)Cl)Cl

Description

2-oxo-2-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethyl 5,6-dichloronicotinate is a complex organic compound that belongs to the class of benzoxazines. Benzoxazines are known for their diverse biological activities and are used in various fields such as medicinal chemistry, agriculture, and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-oxo-2-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethyl 5,6-dichloronicotinate typically involves the condensation of 2-aminophenol with 2-bromoalkanoates in the presence of a base such as DBU (1,8-diazabicyclo[5.4.0]undec-7-ene). This reaction leads to the formation of an acyclic intermediate, which subsequently undergoes an intermolecular amidation reaction to furnish the desired benzoxazine .

Industrial Production Methods: Industrial production of this compound may involve large-scale